Cas no 13735-21-2 (6-CHLORO-4-THIOCHROMANOL)

• Product Name: 6-CHLORO-4-THIOCHROMANOL
• CAS No: 13735-21-2
• MF: C₉H₉ClOS
• MW: 200.685160398483
• CID: 4592027
• PubChem ID: 2739737
• Update Time: 2024-03-01

6-CHLORO-4-THIOCHROMANOL Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-4-THIOCHROMANOL

• Inchi： 1S/C9H9ClOS/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8,11H,3-4H2
• InChI Key： KGOKMXKVFZSSOE-UHFFFAOYSA-N
• SMILES： C12C=C(C=CC=1SCCC2O)Cl

Computed Properties

• Exact Mass: 200.0062638g/mol
• Monoisotopic Mass: 200.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes